Cas no 2770359-07-2 (2-(Aminomethyl)-3-methylaniline dihydrochloride)

• Product Name: 2-(Aminomethyl)-3-methylaniline dihydrochloride
• CAS No: 2770359-07-2
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• CID: 6338539
• PubChem ID: 165479169
• Update Time: 2025-10-29

2-(Aminomethyl)-3-methylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37401822
• 2770359-07-2
• 2-(aminomethyl)-3-methylaniline dihydrochloride
• 2-(Aminomethyl)-3-methylaniline dihydrochloride

• Inchi： 1S/C8H12N2.2ClH/c1-6-3-2-4-8(10)7(6)5-9;;/h2-4H,5,9-10H2,1H3;2*1H
• InChI Key： WZQNIQSPLITEAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1=CC=CC(C)=C1CN

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-(Aminomethyl)-3-methylaniline dihydrochloride

Comprehensive Overview of 2-(Aminomethyl)-3-methylaniline dihydrochloride (CAS No. 2770359-07-2)

2-(Aminomethyl)-3-methylaniline dihydrochloride (CAS No. 2770359-07-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its dihydrochloride salt form, offers enhanced stability and solubility, making it a valuable intermediate in the development of bioactive molecules. Its molecular structure features an aminomethyl group adjacent to a methyl-substituted aromatic ring, which contributes to its unique reactivity and application potential.

In recent years, the demand for high-purity aromatic amines like 2-(Aminomethyl)-3-methylaniline dihydrochloride has surged due to their role in designing small-molecule inhibitors and drug candidates. Researchers frequently search for "CAS 2770359-07-2 solubility" or "2-(Aminomethyl)-3-methylaniline synthesis," reflecting its relevance in optimizing reaction conditions. The compound's dual functional groups enable diverse derivatization, aligning with trends in precision medicine and targeted therapy development.

From a technical perspective, 2770359-07-2 exhibits notable compatibility with cross-coupling reactions, a hotspot in modern organic chemistry. Its electron-rich aromatic system facilitates electrophilic substitutions, while the primary amine moiety allows for condensation or amidation. Such versatility addresses common queries like "how to purify 2-(Aminomethyl)-3-methylaniline derivatives" or "applications in heterocyclic chemistry," underscoring its interdisciplinary utility.

Quality control of 2-(Aminomethyl)-3-methylaniline dihydrochloride is critical, with HPLC and NMR being standard analytical tools. Industry discussions often emphasize "CAS 2770359-07-2 supplier specifications" or "stability under storage conditions," highlighting the need for rigorous certification. The compound's hygroscopic nature necessitates airtight packaging, a detail frequently overlooked in early-stage research but vital for reproducibility.

Emerging applications of 2770359-07-2 include its use in fluorescent probes and metal-chelating agents, topics gaining traction in materials science. Searches for "amine-functionalized ligands" or "photophysical properties of methylanilines" correlate with these innovations. This expansion beyond traditional pharma roles demonstrates the compound's adaptability to cutting-edge technologies like molecular imaging and catalysis.

Environmental and safety profiles of 2-(Aminomethyl)-3-methylaniline dihydrochloride are also frequently queried. While not classified as hazardous, proper handling protocols—such as using gloves and ventilation—are recommended. These precautions align with broader industry shifts toward green chemistry and sustainable synthesis, addressing concerns like "biodegradability of aromatic amines" or "waste minimization strategies."

In summary, CAS No. 2770359-07-2 represents a multifaceted building block bridging medicinal chemistry and advanced materials. Its evolving applications respond to trends in personalized therapeutics and functional materials, ensuring sustained interest in both academic and industrial settings. Future research may further unlock its potential in bioconjugation or nanotechnology, solidifying its status as a cornerstone in modern chemical innovation.